Cas no 142137-17-5 (3-Bromo-5-phenylpyridine)

• Product Name: 3-Bromo-5-phenylpyridine
• CAS No: 142137-17-5
• MF: C₁₁H₈BrN
• MW: 234.091921806335
• MDL: MFCD04114223
• CID: 105854
• PubChem ID: 354333918
• Update Time: 2025-05-23

3-Bromo-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-phenylpyridine
• 3-Bromo-5-phenyl-pyridine
• 5-phenyl-3-bromopyridine
• Pyridine, 3-bromo-5-phenyl-
• AWCQJXPOCRXHNK-UHFFFAOYSA-N
• SBB054238
• RW3599
• FCH1366852
• VP14497
• AB0042313
• AX8085236
• ST24041935
• Z0182
• B5151
• 137B175
• SCHEMBL5050
• F13548
• 142137-17-5
• MFCD04114223
• AKOS015899553
• SY035546
• FT-0648389
• A846195
• 5-bromo-3-phenylpyridine
• DTXSID40376559
• CS-W021876
• TS-00644
• DB-050455

• MDL： MFCD04114223
• Inchi： 1S/C11H8BrN/c12-11-6-10(7-13-8-11)9-4-2-1-3-5-9/h1-8H
• InChI Key： AWCQJXPOCRXHNK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.98400
• Monoisotopic Mass: 232.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.2

Experimental Properties

• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 101°C(lit.)
• PSA: 12.89000
• LogP: 3.51110

3-Bromo-5-phenylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Bromo-5-phenylpyridine

3-Bromo-5-phenylpyridine: A Comprehensive Overview

3-Bromo-5-phenylpyridine, also known by its CAS number 142137-17-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring substituted with a bromine atom at the 3-position and a phenyl group at the 5-position. The unique electronic properties and structural features of 3-Bromo-5-phenylpyridine make it a valuable building block in the synthesis of various bioactive molecules and advanced materials.

The synthesis of 3-Bromo-5-phenylpyridine typically involves multi-step reactions, often utilizing coupling reactions or substitution strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, 3-Bromo-5-phenylpyridine has been extensively studied for its potential in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several studies. For example, researchers have demonstrated that this compound can modulate the activity of certain kinases, making it a promising candidate for anti-cancer therapies. Furthermore, its role as a precursor in the synthesis of complex heterocycles has expanded its utility in medicinal chemistry.

The electronic properties of 3-Bromo-5-phenylpyridine also make it an attractive material for optoelectronic devices. Recent studies have highlighted its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine substitution at the 3-position enhances the molecule's electron-withdrawing capabilities, while the phenyl group at the 5-position improves conjugation and stability. These features contribute to improved device performance, including higher efficiency and longer operational lifetimes.

In addition to its chemical applications, 3-Bromo-5-phenylpyridine has been investigated for its environmental impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its ecological footprint. Regulatory agencies have also expressed interest in establishing guidelines for its safe handling and disposal to minimize potential risks to human health and ecosystems.

The continued exploration of 3-Bromo-5-phenylpyridine's properties is expected to yield new insights into its applications across diverse fields. Collaborative efforts between chemists, biologists, and engineers are paving the way for innovative uses of this compound in areas such as nanotechnology and green chemistry. As research progresses, it is anticipated that 3-Bromo-5-phenylpyridine will play an increasingly important role in advancing both scientific knowledge and industrial applications.